Cas no 90780-51-1 (4,7,10,13,17,19-Docosahexaenoicacid, 16-hydroxy-, (4Z,7Z,10Z,13Z,17E,19Z)-)

4,7,10,13,17,19-Docosahexaenoicacid, 16-hydroxy-, (4Z,7Z,10Z,13Z,17E,19Z)- structure
90780-51-1 structure
Product Name:4,7,10,13,17,19-Docosahexaenoicacid, 16-hydroxy-, (4Z,7Z,10Z,13Z,17E,19Z)-
CAS No:90780-51-1
Molecular Formula:C22H32O3
Molecular Weight:344.48768
CID:798785
PubChem ID:53394262

4,7,10,13,17,19-Docosahexaenoicacid, 16-hydroxy-, (4Z,7Z,10Z,13Z,17E,19Z)- Properties

Names and Identifiers

    • 4,7,10,13,17,19-Docosahexaenoicacid, 16-hydroxy-, (4Z,7Z,10Z,13Z,17E,19Z)-
    • (+/-)16-HDOHE
    • (±)16-HDoHE
    • 16-hydroxydocosa-4,7,10,13,17,19-hexaenoic acid
    • 16-hydroxy DHA
    • 16-hydroxy Docosahexaenoic Acid
    • (+/-)16-HDHA
    • 90780-51-1
    • DTXSID40694008
    • InChIKey： CSXQXWHAGLIFIH-VUARBJEWSA-N
    • Inchi： InChI=1S/C22H32O3/c1-2-3-4-15-18-21(23)19-16-13-11-9-7-5-6-8-10-12-14-17-20-22(24)25/h3-4,6-9,12-16,18,21,23H,2,5,10-11,17,19-20H2,1H3,(H,24,25)/b4-3-,8-6-,9-7-,14-12-,16-13-,18-15+
    • SMILES： CC/C=C\C=C\C(C/C=C\C/C=C\C/C=C\C/C=C\CCC(=O)O)O

Computed Properties

  • Exact Mass: 344.23500
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 14
  • Monoisotopic Mass: 344.235
  • Heavy Atom Count: 25
  • Complexity: 493
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 6
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 5.1
  • Topological Polar Surface Area: 57.5Ų

Experimental Properties

  • LogP: 5.51970
  • PSA: 57.53000

4,7,10,13,17,19-Docosahexaenoicacid, 16-hydroxy-, (4Z,7Z,10Z,13Z,17E,19Z)- Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
Larodan
14-2268-39-100ug
16-hydroxy-4(Z),7(Z),10(Z),13(Z),17(E),19(Z)-docosahexaenoic acid
 90780-51-1 >98%
100ug
 €254.00 2023-09-19
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
H913027-100μg
(±)16-HDHA
 90780-51-1 98%
100μg
 ￥4,742.10
SHENG KE LU SI SHENG WU JI SHU
sc-205046-25 µg
(±)16-HDoHE,
 90780-51-1
25µg
 ￥376.00 2023-07-10
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci66634-25ug
(±)16-HDHA
 90780-51-1 98%
25ug
 ￥874.00 2023-09-08

4,7,10,13,17,19-Docosahexaenoicacid, 16-hydroxy-, (4Z,7Z,10Z,13Z,17E,19Z)- Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:90780-51-1)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com

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